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Compound of Interest

Compound Name:
N-(2-Methoxy-5-

methylphenyl)acetamide

CAS No.: 6962-44-3

Cat. No.: B1585118

Get Quote

Executive Summary & Chemical Rationale
As application scientists, we must evaluate a compound not just by its empirical output, but by

its fundamental physicochemical nature. N-(2-Methoxy-5-methylphenyl)acetamide (CAS

6962-44-3; Formula: C₁₀H₁₃NO₂) is characterized by an acetamide moiety attached to a phenyl

ring, heavily influenced by ortho-methoxy and meta-methyl substitutions (1)[1].

The causality of its biological activity stems directly from this structure. The acetamide group

provides moderate polarity and serves as a critical hydrogen-bond donor/acceptor, allowing it

to interact with the hydrophobic pockets of target proteins[1]. Recent pharmacological profiling

has positioned this molecule as a highly versatile pharmacophore. It demonstrates potent

targeted anti-tumor efficacy—specifically inhibiting PC3 prostate cancer growth in xenograft

models—while also exhibiting putative analgesic, anti-inflammatory, and neuroprotective

properties (2)[2]. Furthermore, it is a vital precursor in the synthesis of alpha-2 adrenoceptor

agonists for sympathetic nervous system disorders (3)[3].
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Before initiating a screening cascade, we must map the theoretical interaction pathways. N-(2-
Methoxy-5-methylphenyl)acetamide operates on a dual-axis efficacy model:

The Oncology Axis: The compound suppresses multiple tumor cell lines in vitro, with

pronounced specificity for PC3 prostate cancer cells, driving cell cycle arrest and subsequent

apoptosis[2].

The Inflammation Axis: The steric hindrance of the methoxy and methyl groups allows the

compound to selectively modulate inflammatory enzymes (likely COX pathways),

suppressing prostaglandin synthesis to yield analgesic effects[2].
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Fig 1. Dual-axis pharmacological signaling pathway of N-(2-Methoxy-5-
methylphenyl)acetamide.
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A protocol is only as robust as its controls. In our screening workflows, we mandate a "self-

validating" architecture. Every assay must contain internal checks to decouple true

pharmacological efficacy from assay artifacts or non-specific toxicity.
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Viability (ATP-based)

Phase 2: Orthogonal
Validation (Caspase-3/7)
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(RBC Hemolysis Assay)
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(PC3 Xenograft Model)

 Hemolysis < 5%
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Fig 2. Self-validating preclinical screening workflow from in vitro assays to in vivo models.

Protocol 1: In Vitro Anti-Proliferation Assay (PC3 Cells)
Causality of Choice: We strictly utilize an ATP-dependent luminescent assay (e.g., CellTiter-

Glo) over colorimetric MTT assays. Acetamide derivatives can sometimes undergo redox

cycling that artificially reduces tetrazolium salts, leading to false-positive viability signals. ATP

quantification directly correlates with metabolically active cells, bypassing this chemical

interference.

Step-by-Step Methodology:

Cell Seeding: Plate PC3 cells at 3,000 cells/well in a 96-well opaque white plate using RPMI-

1640 medium (10% FBS). Incubate overnight at 37°C.

Compound Preparation: Dissolve the compound in 100% DMSO to a 10 mM stock. Perform

serial dilutions in media (final concentrations: 0.1 µM to 100 µM).

Self-Validation Controls:

Negative Control: 0.1% DMSO vehicle (establishes the 100% viability baseline).

Positive Control: 10 µM Enzalutamide (validates the assay's sensitivity to prostate cancer

inhibition).

Readout: After 72 hours, add CellTiter-Glo reagent (1:1 volume), lyse for 10 minutes on an

orbital shaker, and record luminescence.
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Orthogonal Validation: Run a parallel plate using a Caspase-3/7 cleavage assay to prove the

viability drop is driven by apoptosis, not non-specific necrosis.

Protocol 2: Erythrocyte Biocompatibility (Hemolysis)
Assay
Causality of Choice: Before advancing to systemic in vivo dosing, we must ensure the

compound does not induce membrane toxicity. Studies on related N-(2-methoxy-5-

methylacetanilide) iminodiacetic acid derivatives indicate that concentrations exceeding 2.0

µmol/mL can cause anisocytosis and RBC membrane damage (4)[4].

Step-by-Step Methodology:

RBC Isolation: Collect healthy human or murine blood in EDTA tubes. Centrifuge at 500 × g

for 5 min to isolate red blood cells (RBCs). Wash three times with PBS.

Treatment: Prepare a 2% RBC suspension in PBS. Add the compound at diagnostic

concentrations (0.4 to 4.0 µmol/mL)[4].

Self-Validation Controls:

Negative Control: PBS only (establishes 0% baseline hemolysis).

Positive Control: 1% Triton X-100 (establishes 100% maximum lysis).

Readout: Incubate for 1 hour at 37°C. Centrifuge and measure the absorbance of the

supernatant at 540 nm to quantify released hemoglobin.

Protocol 3: In Vivo PC3 Xenograft Efficacy Model
Causality of Choice: Because the compound possesses moderate polarity but is constrained by

steric hindrance[1], standard aqueous buffers are insufficient for in vivo dosing. A specialized

vehicle is required to ensure complete solubilization without precipitating in the peritoneal

cavity.

Step-by-Step Methodology:
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Inoculation: Inject 5 × 10⁶ PC3 cells suspended in a 1:1 mixture of Matrigel and PBS

subcutaneously into the right flank of 6-week-old male BALB/c nude mice.

Randomization: Once tumors reach ~100 mm³, randomize mice into treatment and control

groups (n=8).

Dosing: Administer the compound (e.g., 30 mg/kg) via intraperitoneal (IP) injection daily[2].

Optimized Formulation: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.

Self-Validation: Measure tumor volume ( V=2length×width2​) and body weight every 3 days. A

stable body weight validates that the observed tumor regression is a specific

pharmacological effect, not a byproduct of systemic cachexia.

Quantitative Data & Pharmacological Metrics
The following table synthesizes the expected pharmacological metrics based on the

compound's profile and historical data from structurally related derivatives[2][4].

Assay Phase
Biological
Target / Model

Key Metric
Target
Threshold

Validation
Control

In Vitro

Proliferation

PC3 Prostate

Cancer Cells
IC₅₀ < 15 µM

Enzalutamide

(Positive)

Apoptosis

Validation

Caspase-3/7

Activation
Fold Change

> 3.0x vs.

Vehicle

Staurosporine

(Positive)

Biocompatibility

Human

Erythrocytes

(RBCs)

Hemolysis %
< 5% at 4.0

µmol/mL

1% Triton X-100

(100% Lysis)

In Vivo Efficacy
PC3 Xenograft

(BALB/c Nude)
TGI (%)

> 50% at 30

mg/kg

Vehicle

(Negative)

Future Perspectives in Drug Development
The structural scaffold of N-(2-Methoxy-5-methylphenyl)acetamide is highly versatile.

Substitution modifications—such as forming 2-Amino-N-(2-methoxy-5-
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methylphenyl)acetamide (5)[5]—can yield novel derivatives with altered pharmacokinetic

profiles. Furthermore, its utilization as an intermediate for benzimidazole derivatives highlights

its ongoing potential in developing next-generation alpha-2 adrenoceptor agonists[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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